4-[4-(6-chloro-2-pyridinyl)piperazino]-1-cyclohexyl-6-hydroxy-2(1H)-pyrimidinone

• IUPAC Name: 6-[4-(6-chloropyridin-2-yl)piperazin-1-yl]-3-cyclohexyl-1H-pyrimidine-2,4-dione
• InChI: InChI=1S/C19H24ClN5O2/c20-15-7-4-8-16(21-15)23-9-11-24(12-10-23)17-13-18(26)25(19(27)22-17)14-5-2-1-3-6-14/h4,7-8,13-14H,1-3,5-6,9-12H2,(H,22,27)
• InChI Key: NZNDHDMFZAJWJQ-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(CC1)N2C(=O)C=C(NC2=O)N3CCN(CC3)C4=NC(=CC=C4)Cl
• Molecular Formula: C19H24ClN5O2
• Molecular Weight: 389.9 g/mol

Description

The compound “4-[4-(6-chloro-2-pyridinyl)piperazino]-1-cyclohexyl-6-hydroxy-2(1H)-pyrimidinone” is a chemical with the molecular formula C19H24ClN5O2. It has a molecular weight of 389.88.

Molecular Structure Analysis

The molecular structure of this compound includes a piperazine ring attached to a pyridine ring and a pyrimidinone ring. The pyrimidinone ring is also attached to a cyclohexyl group.

Physical And Chemical Properties Analysis

This compound has a molecular weight of 389.88. Other physical and chemical properties such as melting point, boiling point, and density are not available in the retrieved resources.

Scientific Research Applications

Antimicrobial Activity

The synthesis of pyrimidinones and oxazinones derivatives, using citrazinic acid as a starting material, demonstrates significant antimicrobial activities. These compounds, through various synthetic pathways, exhibit good antibacterial and antifungal activities, comparable to standard drugs like streptomycin and fusidic acid. This research highlights the potential of pyrimidinone derivatives in developing new antimicrobial agents (Hossan et al., 2012).

Antiproliferative Effect

The compound has also been investigated for its potential antiproliferative effects against human cancer cell lines. A series of new derivatives were synthesized and evaluated for their ability to inhibit the growth of various cancer cell lines. Some compounds in this series showed promising activity, suggesting the potential for further research into their use as anticancer agents (Mallesha et al., 2012).

Anti-inflammatory Activity

Research into heterocyclic systems fused with a thiophene moiety, using citrazinic acid as a synthon, has revealed compounds with significant anti-inflammatory properties. These synthesized pyrimidinones and oxazinones derivatives have shown good anti-inflammatory activity, comparable to Prednisolone, a reference drug. This suggests a potential application in developing new anti-inflammatory drugs (Amr et al., 2007).

Synthesis of 1-(2-Pyrimidinyl)-4-(3-Aminopropyl)piperazine

The synthesis of 1-(2-pyrimidinyl)-4-(3-aminopropyl)piperazine from 4-(2-pyrimidinyl)-1-[3-(2-phthalimido)propyl]piperazine demonstrates the compound's role in chemical synthesis, providing a base for further pharmaceutical development. This synthesis pathway highlights the compound's versatility in producing intermediates for various pharmacological agents (Xia Chi-zhong, 2003).

Mechanism of Action

Target of Action

The primary targets of this compound are currently unknown. The compound contains a piperazine moiety, which is widely employed in drugs such as trimetazidine, ranolazine, befuraline, aripiprazole, quetiapine, indinavir, sitagliptin, and vestipitant . .

Mode of Action

Compounds containing a piperazine moiety have been found to exhibit a wide range of biological and pharmaceutical activity

Biochemical Pathways

Piperazine derivatives have been associated with a wide range of pharmacological activities , suggesting that they may interact with multiple biochemical pathways

Result of Action

Given the wide range of biological and pharmaceutical activity associated with piperazine derivatives , it is likely that this compound may have diverse effects at the molecular and cellular level